Cas no 19179-82-9 (Glucagon hydrochloride)

• Product Name: Glucagon hydrochloride
• CAS No: 19179-82-9
• MF: C₁₅₃H₂₂₆ClN₄₃O₄₉S
• MW: 3519.20827245712
• CID: 6844133
• PubChem ID: 16186213
• Update Time: 2025-10-30

Glucagon hydrochloride Chemical and Physical Properties

Names and Identifiers

• DA-53594
• 28270-04-4
• Glucagon (pig), hydrochloride
• UNII-1H87NVF4DB
• Glucagon hydrochloride
• AKOS040741792
• Glucagon, synthetic, powder, cell culture tested
• Glucagon HCl
• GlucaGen
• Glucagon (1-29), bovine, human, porcine hydrochloride
• 1H87NVF4DB
• 19179-82-9
• Glucagon (swine), hydrochloride
• Glucagon, monohydrochloride
• Glucagon monohydrochloride
• TS-07982
• Glucagon (hydrochloride)
• AT42444

• Inchi： 1S/C153H225N43O49S.ClH/c1-72(2)52-97(133(226)176-96(47-51-246-11)132(225)184-104(60-115(159)209)143(236)196-123(78(10)203)151(244)245)179-137(230)103(58-83-64-167-89-29-19-18-28-87(83)89)183-131(224)95(43-46-114(158)208)177-148(241)120(74(5)6)194-141(234)101(54-79-24-14-12-15-25-79)182-138(231)105(61-117(211)212)185-130(223)94(42-45-113(157)207)171-124(217)75(7)170-127(220)91(31-22-49-165-152(160)161)172-128(221)92(32-23-50-166-153(162)163)174-146(239)110(69-199)191-140(233)107(63-119(215)216)186-134(227)98(53-73(3)4)178-135(228)99(56-81-33-37-85(204)38-34-81)180-129(222)90(30-20-21-48-154)173-145(238)109(68-198)190-136(229)100(57-82-35-39-86(205)40-36-82)181-139(232)106(62-118(213)214)187-147(240)111(70-200)192-150(243)122(77(9)202)195-142(235)102(55-80-26-16-13-17-27-80)188-149(242)121(76(8)201)193-116(210)66-168-126(219)93(41-44-112(156)206)175-144(237)108(67-197)189-125(218)88(155)59-84-65-164-71-169-84;/h12-19,24-29,33-40,64-65,71-78,88,90-111,120-123,167,197-205H,20-23,30-32,41-63,66-70,154-155H2,1-11H3,(H2,156,206)(H2,157,207)(H2,158,208)(H2,159,209)(H,164,169)(H,168,219)(H,170,220)(H,171,217)(H,172,221)(H,173,238)(H,174,239)(H,175,237)(H,176,226)(H,177,241)(H,178,228)(H,179,230)(H,180,222)(H,181,232)(H,182,231)(H,183,224)(H,184,225)(H,185,223)(H,186,227)(H,187,240)(H,188,242)(H,189,218)(H,190,229)(H,191,233)(H,192,243)(H,193,210)(H,194,234)(H,195,235)(H,196,236)(H,211,212)(H,213,214)(H,215,216)(H,244,245)(H4,160,161,165)(H4,162,163,166);1H/t75-,76+,77+,78+,88-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,120-,121-,122-,123-;/m0./s1
• InChI Key： RKGLLHCSSVJTAN-YYICOITRSA-N
• SMILES： Cl.S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)CC(N)=O)=O)NC([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCC(N)=O)NC([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(=O)O)NC([C@H](CCC(N)=O)NC([C@H](C)NC([C@H](CCCNC(=N)N)NC([C@H](CCCNC(=N)N)NC([C@H](CO)NC([C@H](CC(=O)O)NC([C@H](CC(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCCCN)NC([C@H](CO)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(=O)O)NC([C@H](CO)NC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC=CC=1)NC([C@H]([C@@H](C)O)NC(CNC([C@H](CCC(N)=O)NC([C@H](CO)NC([C@H](CC1=CN=CN1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 3517.5957344Da
• Monoisotopic Mass: 3516.5923796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 56
• Hydrogen Bond Acceptor Count: 55
• Heavy Atom Count: 247
• Rotatable Bond Count: 115
• Complexity: 8160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 31
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1560Ų

Additional information on Glucagon hydrochloride

Introduction to Glucagon Hydrochloride (CAS No. 19179-82-9)

Glucagon hydrochloride, with the chemical compound identifier CAS No. 19179-82-9, is a synthetic derivative of the hormone glucagon, which plays a pivotal role in regulating glucose metabolism in the body. This compound is widely recognized for its therapeutic applications, particularly in the management of hypoglycemia and other metabolic disorders. The chemical structure of glucagon hydrochloride consists of a 29-amino acid peptide chain, which is derived from the natural hormone secreted by the alpha cells of the pancreas. Its hydrochloride salt form enhances solubility and stability, making it highly suitable for pharmaceutical formulations.

The primary pharmacological action of glucagon hydrochloride is to stimulate glycogenolysis and gluconeogenesis in the liver, thereby increasing blood glucose levels. This mechanism is particularly crucial in situations where blood sugar levels drop critically, such as during episodes of hypoglycemia induced by insulin therapy or other glucose-lowering agents. The administration of glucagon hydrochloride typically occurs via intravenous, intramuscular, or subcutaneous routes, depending on the severity and duration of the hypoglycemic event.

Recent advancements in medical research have highlighted the importance of glucagon hydrochloride in treating not only acute hypoglycemic episodes but also in managing chronic metabolic conditions. Studies have demonstrated its potential role in improving insulin sensitivity and glucose homeostasis, particularly in patients with type 2 diabetes mellitus. The compound's ability to counteract excessive insulin action makes it a valuable adjunct therapy in combination with other antidiabetic agents.

The chemical synthesis of glucagon hydrochloride has seen significant improvements over the years, thanks to advancements in recombinant DNA technology and peptide synthesis methodologies. Modern production techniques ensure high purity and biological activity, reducing the likelihood of adverse effects such as hyperglycemia or cardiovascular disturbances. These improvements have made glucagon hydrochloride more reliable and safer for clinical use.

From a pharmacokinetic perspective, glucagon hydrochloride exhibits a relatively short half-life, typically ranging from 5 to 10 minutes when administered intravenously. This rapid onset and offset of action make it ideal for acute management of hypoglycemia. However, its short duration necessitates careful monitoring and timely re-dosing to maintain euglycemia. The compound's solubility profile also allows for formulation into various dosage forms, including injectable solutions and sublingual tablets, enhancing patient convenience.

Research into novel therapeutic applications of glucagon hydrochloride has expanded beyond its traditional use in hypoglycemic management. Emerging studies suggest its potential role in obesity treatment and metabolic syndrome by modulating lipid metabolism and improving energy expenditure. Additionally, investigations are ongoing to explore its efficacy in preventing or mitigating diabetic complications through enhanced glycemic control.

The safety profile of glucagon hydrochloride has been well-documented through extensive clinical trials and post-marketing surveillance. Common side effects include transient hyperglycemia, nausea, and mild cardiovascular effects such as tachycardia or palpitations. These effects are generally mild and resolve spontaneously upon discontinuation of therapy or adjustment of dosage. However, patients with pre-existing cardiovascular conditions should be monitored closely during treatment with glucagon hydrochloride.

The regulatory landscape for glucagon hydrochloride varies by region but generally requires compliance with stringent quality control standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product consistency and safety. The availability of generic formulations has also contributed to increased accessibility and affordability of this essential therapeutic agent.

In conclusion, glucagon hydrochloride (CAS No. 19179-82-9) remains a cornerstone in the management of hypoglycemia and other metabolic disorders due to its well-established efficacy and safety profile. Ongoing research continues to uncover new potential applications for this compound, reinforcing its significance in modern medicine. As advancements in peptide synthesis and drug delivery systems progress, the therapeutic utility of glucagon hydrochloride is expected to expand further, benefiting patients worldwide.